N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C17H18FN3O3S2/c18-11-6-8-12(9-7-11)26(23,24)21-10-2-4-14(21)16(22)20-17-19-13-3-1-5-15(13)25-17/h6-9,14H,1-5,10H2,(H,19,20,22)
• InChI Key: NLQYDMZWBOGSTA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(=O)NC3=NC4=C(S3)CCC4
• Molecular Formula: C17H18FN3O3S2
• Molecular Weight: 395.5 g/mol

Description

N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C17H18FN3O3S2 and its molecular weight is 395.47. The purity is usually 95%.
BenchChem offers high-quality N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide serves as a precursor or intermediate in the synthesis of various complex molecules. For example, it has been utilized in the synthesis of soluble fluorinated polyamides containing pyridine and sulfone moieties. These polymers exhibit properties such as high thermal stability, mechanical strength, and low moisture absorption, making them suitable for advanced material applications (Liu et al., 2013).

Antimicrobial and Antitumor Activity

The compound and its derivatives have been studied for their in vitro antiproliferative activities against various cancer cell lines. For instance, some pyrazole-sulfonamide derivatives, synthesized from related compounds, showed promising broad-spectrum antitumor activity, comparable to commonly used anticancer drugs (Mert et al., 2014). Additionally, derivatives bearing the sulfonamide moiety have been explored as potential insecticidal agents against pests such as the cotton leafworm, demonstrating the compound's versatility in contributing to agricultural pest control solutions (Soliman et al., 2020).

Material Science Applications

In material science, the compound's derivatives have been involved in the development of new materials. For instance, the synthesis of aromatic polyamides based on ether-sulfone-dicarboxylic acids, which include similar compounds, have shown potential for creating materials with desirable properties such as solubility in polar solvents and high thermal stability (Hsiao & Huang, 1997).